N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O4S/c1-27-16-8-10-17(11-9-16)29-14-22(26)24-19-13-15(7-12-20(19)28-2)23-25-18-5-3-4-6-21(18)30-23/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: CYXNCVKYGXHBBU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)OC

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide, also known as BTA-EG6, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. BTA-EG6 has been synthesized using several methods, and its mechanism of action, biochemical and physiological effects, and limitations in lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide depends on its application. In medicinal chemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide inhibits the activity of HDACs by binding to the zinc ion in the active site of the enzyme. This leads to the accumulation of acetylated histones, which results in the upregulation of tumor suppressor genes and the downregulation of oncogenes. In the treatment of neurodegenerative diseases, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide inhibits the aggregation of amyloid beta peptides by binding to the zinc ion in the peptide, which prevents the formation of toxic oligomers. In biochemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide binds to zinc ions with high affinity, which enables its use as a fluorescent probe for the detection of zinc ions in biological samples.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide depend on its application. In medicinal chemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia. In materials science, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been used as a building block for the synthesis of functional materials with tunable properties, such as porosity and luminescence.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments, including its high yield of synthesis, ease of purification, and versatility in applications. However, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide also has limitations, such as its low solubility in aqueous solutions, which limits its use in biological assays. The toxicity of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has not been extensively studied, which raises concerns about its safety in vivo.

Future Directions

The future directions of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide include the development of more efficient synthesis methods, the optimization of its biochemical and physiological effects, and the exploration of its potential applications in various fields. In medicinal chemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide could be further developed as a potential anticancer and neuroprotective agent. In biochemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide could be used as a fluorescent probe for the detection of zinc ions in biological samples with high sensitivity and selectivity. In materials science, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide could be used as a building block for the synthesis of functional materials with enhanced properties, such as catalytic activity and gas storage capacity.
Conclusion:
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been synthesized using several methods, and its mechanism of action, biochemical and physiological effects, and limitations in lab experiments have been extensively studied. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments, including its high yield of synthesis, ease of purification, and versatility in applications. However, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide also has limitations, such as its low solubility in aqueous solutions and concerns about its safety in vivo. The future directions of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide include the development of more efficient synthesis methods, the optimization of its biochemical and physiological effects, and the exploration of its potential applications in various fields.

Synthesis Methods

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide can be synthesized using several methods, including the reaction of 2-aminobenzothiazole and 2-methoxyphenylboronic acid, followed by coupling with 2-(4-methoxyphenoxy)acetyl chloride. The reaction can be carried out in the presence of a palladium catalyst and a base, such as triethylamine. The yield of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been shown to exhibit anticancer activity by inhibiting the activity of histone deacetylases (HDACs), which play a key role in the regulation of gene expression. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, by inhibiting the aggregation of amyloid beta peptides. In biochemistry, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been used as a fluorescent probe for the detection of zinc ions in biological samples. In materials science, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks and supramolecular polymers.